Cas no 848179-97-5 (N-(3-carbamoylthiophen-2-yl)-5-nitrofuran-2-carboxamide)

• Product Name: N-(3-carbamoylthiophen-2-yl)-5-nitrofuran-2-carboxamide
• CAS No: 848179-97-5
• MF: C₁₀H₇N₃O₅S
• MW: 281.244680643082
• CID: 6170903
• PubChem ID: 4852862
• Update Time: 2025-06-12

N-(3-carbamoylthiophen-2-yl)-5-nitrofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-carbamoylthiophen-2-yl)-5-nitrofuran-2-carboxamide
• 848179-97-5
• N-(3-aminocarbonylthiophen-2-yl)-5-nitro-furan-2-carboxamide
• AKOS001132368
• SR-01000011725-1
• HMS3061E22
• F1358-0297
• cid_4852862
• SMR001310243
• DTXSID501329284
• CHEMBL1400446
• Z29084224
• SR-01000011725
• N-(3-carbamoyl-2-thiophenyl)-5-nitro-2-furancarboxamide
• MLS002246639
• N-(3-carbamoyl-2-thienyl)-5-nitro-2-furamide
• BDBM96280

• Inchi： 1S/C10H7N3O5S/c11-8(14)5-3-4-19-10(5)12-9(15)6-1-2-7(18-6)13(16)17/h1-4H,(H2,11,14)(H,12,15)
• InChI Key： HLKLMDNHTFDHQC-UHFFFAOYSA-N
• SMILES： S1C=CC(C(N)=O)=C1NC(C1=CC=C([N+](=O)[O-])O1)=O

Computed Properties

• Exact Mass: 281.01064151g/mol
• Monoisotopic Mass: 281.01064151g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 159Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Nitrofurans

Additional information on N-(3-carbamoylthiophen-2-yl)-5-nitrofuran-2-carboxamide

N-(3-Carbamoylthiophen-2-yl)-5-Nitrofuran-2-Carboxamide (CAS No. 848179-97-5): A Comprehensive Overview

N-(3-Carbamoylthiophen-2-yl)-5-nitrofuran-2-carboxamide (CAS No. 848179-97-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. This comprehensive overview aims to provide a detailed understanding of the chemical properties, biological activities, and recent advancements in the research and development of N-(3-Carbamoylthiophen-2-yl)-5-nitrofuran-2-carboxamide.

Chemical Structure and Properties

N-(3-Carbamoylthiophen-2-yl)-5-nitrofuran-2-carboxamide is a heterocyclic compound with a molecular formula of C₁₁H₉N₃O₄S. The compound consists of a thiophene ring, a furan ring, and a nitro group, which contribute to its distinct chemical properties. The presence of these functional groups imparts the molecule with high reactivity and stability, making it an attractive candidate for various chemical reactions and biological studies.

The thiophene ring, known for its aromaticity and electron-donating properties, enhances the overall stability of the molecule. The furan ring, on the other hand, provides additional conjugation and flexibility, which can influence the compound's interactions with biological targets. The nitro group is a strong electron-withdrawing group that can modulate the electronic properties of the molecule, affecting its reactivity and biological activity.

Synthesis and Preparation

The synthesis of N-(3-Carbamoylthiophen-2-yl)-5-nitrofuran-2-carboxamide typically involves multi-step reactions that combine organic synthesis techniques with advanced purification methods. One common synthetic route involves the reaction of 5-nitrofuran-2-carboxylic acid with 3-aminothiophene in the presence of a coupling reagent such as 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide (EDC) and N-hydroxysuccinimide (NHS). This reaction forms an amide bond between the carboxylic acid and amino groups, resulting in the formation of N-(3-Carbamoylthiophen-2-yl)-5-nitrofuran-2-carboxamide.

Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for synthesizing this compound. For example, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields while minimizing by-product formation. Additionally, green chemistry approaches using biocatalysts or metal-free catalysts have been explored to enhance the sustainability of the synthesis process.

Biological Activities

N-(3-Carbamoylthiophen-2-yl)-5-nitrofuran-2-carboxamide has been extensively studied for its biological activities, particularly its antimicrobial and anticancer properties. The compound's unique structural features enable it to interact with various biological targets, making it a valuable tool in drug discovery and development.

Antimicrobial Activity: N-(3-Carbamoylthiophen-2-yl)-5-nitrofuran-2-carboxamide has demonstrated potent antimicrobial activity against a wide range of bacteria and fungi. Studies have shown that the compound can inhibit the growth of both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The mechanism of action is thought to involve disruption of bacterial cell membranes and inhibition of essential metabolic pathways.

Anticancer Activity: Recent research has also highlighted the anticancer potential of N-(3-Carbamoylthiophen-2-yl)-5-nitrofuran-2-carboxamide. In vitro studies have shown that the compound can induce apoptosis in cancer cells by targeting key signaling pathways involved in cell proliferation and survival. Additionally, preclinical studies have demonstrated that N-(3-carbamoylthiophen-2-yl)-5-nitrofuran-2-carboxamide can enhance the efficacy of conventional chemotherapeutic agents when used in combination therapy.

Other Biological Activities: Beyond its antimicrobial and anticancer properties, N-(3-carbamoylthiophen-2-yl)-5-nitrofuran-2-carboxamide has been investigated for its anti-inflammatory and antioxidant activities. The compound's ability to scavenge free radicals and inhibit pro-inflammatory cytokines makes it a promising candidate for treating inflammatory diseases such as arthritis and neurodegenerative disorders.

Clinical Applications

The potential clinical applications of N-(3-carbamoylthiophen-2-yl)-5-nitrofuran-2-carboxamide are diverse and promising. In the field of infectious diseases, this compound could be developed into novel antibiotics to combat multidrug-resistant bacteria. Its broad-spectrum activity against both Gram-positive and Gram-negative bacteria makes it an attractive candidate for addressing the growing global threat of antibiotic resistance.

In oncology, N-(3-carbamoylthiophen-2-y)-5-nitrofuran-lcarboxamide could be used as a standalone therapeutic agent or in combination with existing chemotherapies to improve treatment outcomes for various types of cancer. Preclinical studies have shown promising results in reducing tumor growth and metastasis in animal models.

Inflammatory Diseases: The anti-inflammatory properties of N-(3-carbamoylthiophen-lcarboxamide could be harnessed to develop new treatments for chronic inflammatory conditions such as rheumatoid arthritis, Crohn's disease, and asthma. Clinical trials are currently underway to evaluate its efficacy in these indications.

Neurodegenerative Disorders: Given its antioxidant activity, N-(3-carbamoylthiophen-lcarboxamide may also have potential applications in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Preclinical studies have shown that it can protect neurons from oxidative stress-induced damage.

Current Research Trends

The ongoing research on N-(3-carbamoylthiophen-lcarboxamide is focused on optimizing its pharmacological properties to enhance its therapeutic potential. Key areas of investigation include improving solubility, bioavailability, and reducing toxicity profiles through structural modifications or formulation strategies.

Molecular dynamics simulations are being used to gain insights into the binding interactions between N-(3-carbamoylthiophen-lcarboxamide and its biological targets at an atomic level. These simulations help identify key residues involved in ligand-receptor interactions, guiding rational drug design efforts.

In addition to traditional small molecule approaches, researchers are exploring nanotechnology-based delivery systems to improve the delivery efficiency and targeting specificity of N-(3-carbamoylthiophen-lcarboxamide. Liposomes, polymeric nanoparticles, and dendrimers are being investigated as potential carriers for enhancing drug uptake by target cells while minimizing off-target effects.

Conclusion

N-(3-Carbamoylthiophen-lcarboxamide (CAS No. 848179-l) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure endows it with diverse biological activities, making it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its pharmacological properties for clinical applications.